(2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid

• Molecular Formula: C11H18BNO2
• Molecular Weight: 207.08 g/mol
• IUPAC Name: [2-[(2-methylpropylamino)methyl]phenyl]boronic acid
• InChI: InChI=1S/C11H18BNO2/c1-9(2)7-13-8-10-5-3-4-6-11(10)12(14)15/h3-6,9,13-15H,7-8H2,1-2H3
• InChI Key: OILNRUDRXHGFFV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=CC=C1CNCC(C)C)(O)O

Description

(2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid is a boronic acid derivative featuring a phenyl ring substituted at the 2-position with an aminomethyl group bearing a 2-methylpropyl (isobutyl) moiety. Boronic acids are widely recognized for their versatility in organic synthesis, biomedical applications, and drug discovery due to their ability to form reversible covalent bonds with diols, amines, and other nucleophiles . This compound’s structure combines a phenylboronic acid core with a secondary amine side chain, which may enhance its binding specificity and solubility in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid typically involves the reaction of 2-bromomethylphenylboronic acid with 2-methylpropylamine. The reaction is carried out under anhydrous conditions in the presence of a base such as potassium carbonate. The reaction mixture is heated to reflux, and the product is isolated through crystallization or chromatography.

Industrial Production Methods

Industrial production of (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures high yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, is often employed to enhance the sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

(2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid undergoes various types of chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: Reduction reactions can convert the boronic acid group to a borane.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium perborate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or alcohols can react with the aminomethyl group under basic conditions.

Major Products Formed

Oxidation: Boronic esters or borates.

Reduction: Borane derivatives.

Substitution: Substituted aminomethyl derivatives.

Scientific Research Applications

(2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Biology: The compound is explored for its potential as a protease inhibitor due to its boronic acid group.

Medicine: Research is ongoing to investigate its use in drug development, particularly in the design of enzyme inhibitors.

Industry: It is utilized in the synthesis of advanced materials and polymers.

Mechanism of Action

The mechanism of action of (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid involves its interaction with molecular targets through its boronic acid group. This group can form reversible covalent bonds with diols and other nucleophiles, making it an effective inhibitor of enzymes that have active site serine or threonine residues. The compound’s ability to form these bonds allows it to modulate the activity of target enzymes and pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

The biological and physicochemical properties of phenylboronic acids are heavily influenced by substituent position and functional groups. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituent Position/Group	Key Properties/Activities	Applications/Findings	Reference
(2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid	2-(Isobutylaminomethyl)phenyl	Potential HDAC inhibition (inferred)	Antifungal drug design candidate
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	2-Methoxyethyl phenoxy, 2-position	HDAC inhibition (IC50 ~1 µM)	Inhibits appressorium formation in fungi
[4-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	4-Methoxyethyl phenoxy, 4-position	Moderate HDAC inhibition	Less potent than 2-position isomer
(3-(Dimethylcarbamoyl)phenyl)boronic acid	3-Dimethylcarbamoyl	High structural similarity (Score: 1.00)	Biomedical polymers, drug delivery
Carboxy phenyl boronic acid	Carboxylic acid substituent	Genotoxic impurity (controlled <1 ppm)	Monitored in pharmaceuticals
[2-[(Diisopropylamino)carbonyl]phenyl]boronic acid	2-Diisopropylcarbamoyl	Synthetic intermediate	Building block for complex molecules

Physicochemical Properties

• This contrasts with carbamoyl-substituted analogs (), where polar carbamoyl groups may limit membrane permeability.
• Molecular Weight and Rigidity: The target compound’s molecular weight (~250–300 g/mol, estimated) is lower than protease inhibitors like BE8 (), which could favor better pharmacokinetic properties. notes that lower molecular weight and reduced rigidity in boronic acids improve permeation across bacterial membranes .

Biological Activity

(2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid is a boronic acid derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer and antibacterial applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure

The compound is characterized by the following structure:

• Chemical Formula : C11H16BNO2
• Molecular Weight : 205.06 g/mol

Boronic acids, including (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid, are known to interact with biological targets through various mechanisms:

• Proteasome Inhibition : Boronic acids can inhibit the proteasome, leading to the accumulation of pro-apoptotic factors in cancer cells.
• Enzyme Inhibition : These compounds may act as inhibitors for certain enzymes, including carbonic anhydrases, which play a role in tumor growth and metastasis.

Anticancer Activity

Recent studies have highlighted the anticancer potential of (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid through various assays:

• Cell Viability Assays : The compound demonstrated significant inhibitory effects on cancer cell lines such as MDA-MB-231 (triple-negative breast cancer) and MCF-7 (breast cancer). The IC50 values ranged from 1.52 μM to 6.31 μM, indicating a strong selectivity towards cancer cells compared to normal cells .

Cell Line	IC50 (μM)	Selectivity Ratio
MDA-MB-231	1.52	5.5
MCF-7	6.31	17.5
MCF-10A (Normal)	>10	-

• Apoptosis Induction : The compound was shown to induce apoptosis in MDA-MB-231 cells, evidenced by an increase in annexin V-FITC positive cells from 0.18% to 22.04% compared to controls .

Antibacterial Activity

In addition to its anticancer properties, (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid exhibits antibacterial effects:

• Inhibition Studies : The compound was tested against various bacterial strains and showed significant inhibition at concentrations around 50 μg/mL.

Bacterial Strain	Inhibition (%)
Staphylococcus aureus	80.69
Klebsiella pneumoniae	79.46

Case Studies

• In Vitro Studies : A study evaluated the efficacy of various boronic acids, including (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid, against breast cancer cell lines and observed promising results in terms of selective cytotoxicity and apoptosis induction .
• Molecular Docking Studies : Computational studies indicated favorable binding interactions between this compound and target proteins involved in cancer progression, suggesting a potential for further development as a therapeutic agent .

Pharmacokinetic Properties

Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of (2-{[(2-Methylpropyl)amino]methyl}phenyl)boronic acid:

• Absorption : Preliminary data suggest good oral bioavailability.
• Metabolism : The compound undergoes metabolic transformations that could influence its therapeutic efficacy.

Q & A

Q. How can computational tools predict mutagenicity risks for boronic acid-containing compounds?

• Answer :
• QSAR models : Predict mutagenicity alerts via software like Derek Nexus or Leadscope .
• Density functional theory (DFT) : Calculate electron-deficient regions prone to DNA adduct formation .
• In silico docking : Simulate interactions with Ames test enzymes (e.g., Salmonella TA100) .